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Overview

Nitrosyl bromide (NOBYr) is a red gas that undergoes thermal decomposition into nitric oxide
(NO) and bromine (Br2).[1] The study of its gas-phase kinetics serves as a classic example of a
second-order reaction. The overall balanced chemical equation for the decomposition is:

2NOBr(g) — 2NO(g) + Brz(g)[2]

The reaction is experimentally determined to be second-order with respect to the concentration
of nitrosyl bromide. Therefore, the rate law is expressed as:

Rate = k[NOBr]?

Here, k represents the temperature-dependent rate constant. Understanding the kinetics of this
reaction is fundamental for modeling atmospheric chemistry and other gas-phase reaction
systems. This document provides a summary of the kinetic data, a detailed experimental
protocol for its study, and a visualization of the reaction mechanism.
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Reaction Mechanism

While the overall reaction appears to be a simple bimolecular decomposition, the mechanism
for the reverse reaction (the formation of NOBr) suggests a more complex pathway. The
formation is one of the few third-order homogeneous gas reactions, and its proposed two-step
mechanism provides insight into the potential intermediates.[1][3]

The widely accepted mechanism for the formation of NOBr involves a fast equilibrium step
followed by a slow, rate-determining step:

» NO(g) + Brz2(g) = NOBrz(g) (Fast Equilibrium)
» NOBrz(g) + NO(g) — 2NOBr(g) (Slow, Rate-Determining Step)

The intermediate species, NOBr2, is formed in the initial equilibrium.[3] The overall rate is
dictated by the second, slower step.[3]
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Caption: Proposed mechanism for the formation of NOBt.

Quantitative Kinetic Data

The kinetic parameters for the second-order decomposition of nitrosyl bromide have been
determined under various conditions. The data are summarized in the tables below.

Table 1. Rate Constants for the Decomposition of Nitrosyl Bromide
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Rate Constant (k)

[M-1s-1] Temperature (°C) Temperature (K) Source
0.810 10 283.15 [4]
0.330 10 283.15 [5]
0.417 20 293.15 [6][7]
1.064 50 323.15 [8]
0.556 Not Specified Not Specified [9][10]

Table 2: Activation Energy for NOBr Decomposition

Parameter Value Units Conditions Source
Activation Reaction studied

78.6 kJ/mol [11]
Energy (Ea) at 130 °C

Experimental Protocols

Protocol: Determining the Rate Constant of NOBr
Decomposition via Pressure Monitoring

This protocol describes a method for studying the kinetics of NOBr decomposition by
monitoring the change in total pressure of the system in a constant-volume vessel.

Objective: To determine the second-order rate constant, k, for the gas-phase decomposition of
NOBr at a constant temperature.

Materials and Equipment:
e Cylinder of pure Nitrosyl Bromide (NOBr) gas
e High-vacuum line with diffusion or turbomolecular pump

e Glass reaction vessel of a precisely known volume
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Constant temperature bath (e.g., oil or water bath)

High-precision pressure transducer or manometer

Digital data acquisition system

Standard laboratory glassware
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Caption: Experimental workflow for kinetic analysis.
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Procedure:

o System Preparation: Assemble the reaction vessel within the constant temperature bath and
connect it to the vacuum line. Evacuate the entire system to a low base pressure (<104
Torr) to remove air and other impurities. Check for leaks.

o Temperature Equilibration: Set the constant temperature bath to the desired reaction
temperature (e.g., 10 °C) and allow the reaction vessel to fully equilibrate.

» Sample Introduction: Isolate the reaction vessel from the vacuum pump. Carefully admit
NOBr gas into the vessel until a desired initial pressure (Po) is reached. Record this initial
pressure accurately.

o Data Acquisition: Immediately begin recording the total pressure in the vessel as a function
of time using the data acquisition system. The reaction begins as soon as the gas is
introduced. Continue recording until a significant change in pressure is observed.

o Safety Precautions: Nitrosyl bromide and its decomposition products (NO, Brz) are toxic
and corrosive.[1] All procedures should be conducted in a well-ventilated fume hood. Ensure
the vacuum pump exhaust is properly vented.

Data Analysis:

» Relate Total Pressure to Reactant Pressure: The total pressure (P_Total) increases as 2
moles of NOBr form 3 moles of products. The partial pressure of NOBr (P_NOBr) at any time
t can be calculated from the initial pressure (Po) and the total pressure (P_Total) at that time
using the following relationship:

o P_NOBr = 3Po - 2P_Total

o Confirm Reaction Order: To confirm the reaction is second-order, convert the calculated
P_NOBr values at each time point to concentration [NOBr] using the ideal gas law (P =
(n/V)RT = CRT). Then, plot 1/[NOBr] versus time. A straight line confirms a second-order
reaction.[2]

o Calculate the Rate Constant (k): For a second-order reaction, the slope of the line from the
plot of 1/[NOBr] versus time is equal to the rate constant, k.[2] Perform a linear regression on
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the data to obtain the slope with high precision. The integrated rate law is:

o 1/[NOBI]t = kt + 1/[NOBf]o

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b14713873?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14713873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

